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Compound of Interest

Compound Name: Solasonine

Cat. No.: B1682107

Essential Safety and Handling Guide for Solasonine

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential, imnmediate safety and
logistical information for handling Solasonine, a steroidal glycoalkaloid with significant
biological activities. Adherence to these procedures is critical for minimizing risk and ensuring a
safe laboratory environment.

Hazard Identification and Classification

Solasonine is classified as harmful if swallowed and is very toxic to aquatic life with long-
lasting effects.[1] It is essential to be aware of its potential health effects, which at high levels
can include disruption of cell membranes, leading to cytotoxic, genotoxic, and mutagenic
effects.[2] Symptoms of toxicity can include headache, gastrointestinal irritation, vomiting, and
diarrhea.[2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Solasonine to
prevent exposure through inhalation, ingestion, or skin contact.[1]
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PPE Category Specification Rationale
) Safety goggles with side- Protects eyes from splashes
Eye Protection )
shields and dust.
] o ) Prevents skin contact and
Hand Protection Protective, impervious gloves

absorption.

] Impervious clothing/laboratory Protects skin from
Body Protection o
coat contamination.

) ) ] ) Required when dust or
Respiratory Protection Suitable respirator
aerosols are generated.

Safe Handling and Storage Procedures

Proper handling and storage are crucial to maintain the integrity of Solasonine and the safety
of laboratory personnel.

Handling:
» Avoid all direct contact with the substance.[1]

» Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust
or aerosols.[1]

e Do not eat, drink, or smoke in the laboratory area where Solasonine is handled.[1][3]
e Wash hands thoroughly after handling.[1][3]

Storage:

o Keep the container tightly sealed.[1]

» Store in a cool, well-ventilated area.[1]

e Protect from direct sunlight and sources of ignition.[1]
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 Recommended storage temperatures are -20°C for the powder form and -80°C when in
solvent.[1]

Quantitative Toxicity and Exposure Data

While specific occupational exposure limits for Solasonine have not been established, data
from related glycoalkaloids and food safety guidelines provide a reference for its potential

toxicity.[1]
Data Point Value Species/Context Reference
Intraperitoneal LD50 77,300 pg/kg Mouse
Human Toxic Dose >1 to 3 mg/kg of body
Human
(Glycoalkaloids) weight
Human Lethal Dose 3-6 mg/kg of body
] ) Human [4]
(Glycoalkaloids) weight
No-Observed-
Adverse-Effect-Level 0.5 mg/kg body
) Human
(NOAEL) for total weight/day
potato glycoalkaloids
USDA Guideline <20 mg/100g fresh
] Food Safety [5]
(Potatoes) weight

Experimental Protocol: Preparation of Solasonine Stock
Solution

The following is a general procedure for preparing a stock solution of Solasonine for in vitro
experiments, based on common laboratory practices.

Materials:
e Solasonine powder

e Dimethyl sulfoxide (DMSO)
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 Sterile microcentrifuge tubes
o Calibrated micropipettes

» Vortex mixer

Procedure:

e Under a chemical fume hood, weigh the desired amount of Solasonine powder using an
analytical balance.

» Transfer the powder to a sterile microcentrifuge tube.

e Add the calculated volume of DMSO to achieve the desired stock concentration (e.g., 10
mg/mL).

o Cap the tube securely and vortex thoroughly until the powder is completely dissolved.
o Store the stock solution at -80°C.

» For cell culture experiments, dilute the stock solution to the final working concentration using
the appropriate cell culture medium immediately before use.

Emergency Procedures

In case of accidental exposure, immediate action is critical.
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact i i )
upper and lower eyelids. Get medical attention.

[1]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ] o
clothing and shoes. Get medical attention if

irritation develops.[1]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[1]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . .
mouth with water. Get medical attention

immediately.[1]

Spill Management: In the event of a spill, evacuate the area and ensure adequate ventilation.
Wearing full PPE, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in
a sealed container for disposal.[1]

Disposal Plan

All waste containing Solasonine must be treated as hazardous waste.

o Unused Material and Contaminated Labware: Dispose of in a designated hazardous waste
container.

» Disposal Method: Disposal must be conducted in accordance with all applicable federal,
state, and local regulations.[1] Contact a licensed professional waste disposal service to
dispose of this material.

Visual Workflow for Safe Handling of Solasonine
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Caption: Workflow for the safe handling of Solasonine from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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